Cas no 77407-01-3 (1-Heptene, 1-iodo-)

• Product name: 1-Heptene, 1-iodo-
• CAS No: 77407-01-3
• MF: C₇H₁₃I
• MW: 224.08212
• CID: 536140
• PubChem ID: 54489090

1-Heptene, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 1-iodo-
• SCHEMBL1652304
• 1-iodo-1-heptene
• 77407-01-3
• 1-iodoheptene
• DTXSID401316555

• Inchi： InChI=1S/C7H13I/c1-2-3-4-5-6-7-8/h6-7H,2-5H2,1H3
• InChI Key： XULQQNDHGTXWAD-UHFFFAOYSA-N
• SMILES： CCCCCC=CI

Computed Properties

• Exact Mass: 224.00579
• Monoisotopic Mass: 224.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2
• XLogP3: 4

Experimental Properties

• PSA: 0